Cas no 16851-56-2 (1H-Indole-2-carboxylicacid, 2,3-dihydro-)

1H-Indole-2-carboxylic acid, 2,3-dihydro-, is a saturated derivative of indole-2-carboxylic acid, characterized by the reduction of the 2,3-double bond in the indole ring. This modification enhances its stability and alters its reactivity profile, making it a valuable intermediate in organic synthesis and pharmaceutical research. The compound's partially hydrogenated structure offers distinct steric and electronic properties, which can influence binding affinity and selectivity in medicinal chemistry applications. Its carboxylic acid functionality provides a versatile handle for further derivatization, enabling the synthesis of amides, esters, and other derivatives. This scaffold is particularly useful in the development of bioactive molecules, including potential therapeutic agents targeting neurological and inflammatory pathways.

1H-Indole-2-carboxylicacid, 2,3-dihydro- structure

16851-56-2 structure

Product Name:1H-Indole-2-carboxylicacid, 2,3-dihydro-

CAS No:16851-56-2

MF:C₉H₉NO₂

MW:163.173262357712

CID:226559

PubChem ID:86074

Update Time:2025-10-15

1H-Indole-2-carboxylicacid, 2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

- 1H-Indole-2-carboxylicacid, 2,3-dihydro-
- 1H-Indoline-2-carboxylic acid
- DL-INDOLINE-2-CARBOXYLIC ACID
- Indoline-2-carboxylic acid
- 2,3-dihydro-1H-indol-2-carboxylic acid
- 2,3-dihydro-1H-indole-2-carboxylic acid
- 2-indolinecarboxylic acid
- indolin-2-yl carboxylic acid
- Indoline-2-carboxylicAcid,DL
- L-INDOLINE-2-CARBOXYLIC ACID
- (RS)-1H-Indoline-2-carboxylic acid
- (S)-INDOLE-2-CARBOXYLIC ACID
- Indoline-2-carboxylicAcid,DL-
- (S)-1H-INDOLE-2-CARBOXYLIC ACID
- (RS)-INDOLINE-2-CARBOXYLIC ACID
- L-(-)-INDOLINE-2-CARBOXYLIC ACID
- S-(-)-INDOLIUM-2-CARBOXYLIC ACID
- (S)-(-)-INDOLIN-2-CARBOXYLIC ACID
- 1H-Indole-2-carboxylic acid, 2,3-dihydro-, (.+/-.)-
- CHEBI:167001
- NS00093549
- 16851-56-2
- FT-0625473
- 1H-Indole-2-carboxylic acid, 2,3-dihydro-, (A+/-)-
- indoline-2-carboxlic acid
- SB64226
- SB66118
- ZHU9PQB6S7
- indoline-2-carboxilic acid
- (SR)-Indoline-2-carboxylic acid
- 2-Methyl-5-pyrrolidin-2-yl-pyridine
- CHEMBL23081
- BCP26556
- SCHEMBL91080
- SY004089
- NS00089802
- HMS1661N11
- A810978
- CS-M2631
- R-(+)-Indoline-2-carboxylic acid
- (+/-)-2,3-Dihydroindole-2-carboxylic acid
- UNII-ZHU9PQB6S7
- EINECS 240-875-8
- EN300-31717
- F0001-2065
- AKOS005424480
- FT-0642359
- 78348-24-0
- SDCCGMLS-0065896.P001
- ( inverted exclamation markA)-Indoline-2-carboxylic acid
- I-5090
- (+/-)-Indoline-2-carboxylic acid
- racemic indoline-2-carboxylic acid
- EINECS 278-899-6
- SY003767
- SY003766
- AC-1022
- 2,3-Dihydroindole-2-carboxylic acid
- Z343211224
- DTXSID80868549
- AC-27796
- 1H-Indole-2-carboxylic acid, 2,3-dihydro-
- (+)-indoline-2-carboxylic acid
- FS-4787
- SCHEMBL14003020
- MFCD00010635
- AM20060790
- I0394
- Racemic 2,3-dihydro-1H-indole-2-carboxylic acid
- (1)-Indoline-2-carboxylic acid
- FT-0641734
- (2RS)-2-carboxyindoline
- indoline 2-carboxylic acid
- Indoline-2-carboxylic acid, 97%
- Inchi： 1S/C9H9NO2/c11-9(12)8-5-6-3-1-2-4-7(6)10-8/h1-4,8,10H,5H2,(H,11,12)
- InChI Key： QNRXNRGSOJZINA-UHFFFAOYSA-N
- SMILES： OC(C1CC2C=CC=CC=2N1)=O

Computed Properties

Exact Mass: 163.06300
Monoisotopic Mass: 163.063
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: 1.6
Topological Polar Surface Area: 49.3A^2

Experimental Properties

Density: 1.286
Melting Point: 177 °C (dec.)(lit.)
Boiling Point: 380 °C at 760 mmHg
Flash Point: 183.6 °C
Refractive Index: 1.598
PSA: 49.33000
LogP: 1.24580

1H-Indole-2-carboxylicacid, 2,3-dihydro- Security Information

Hazard Statement： Harmful
WGK Germany：3
Hazard Category Code： 43-48/22-62
Safety Instruction： S22; S36/37
FLUKA BRAND F CODES：10
Hazardous Material Identification：
Risk Phrases：R43

1H-Indole-2-carboxylicacid, 2,3-dihydro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
A2B Chem LLC	AJ12912-5g	1H-Indole-2-carboxylic acid, 2,3-dihydro-, (Â±)-	16851-56-2		5g	$365.00	2024-04-20

1H-Indole-2-carboxylicacid, 2,3-dihydro- Related Literature

1. Visible light-mediated decarboxylative amination of indoline-2-carboxylic acids catalyzed by Rose Bengal

Meng-Jie Zhang,Griffin M. Schroeder,Yan-Hong He,Zhi Guan RSC Adv. 2016 6 96693
2. Index of subjects, 1970

J. Chem. Soc. C 1970 2733
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5. A powerful synergistic effect for highly efficient diastereo- and enantioselective phase-transfer catalyzed conjugate additions

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